Cas no 1003042-89-4 (5-Ethoxy-2-formylphenylboronic acid)

• Product Name: 5-Ethoxy-2-formylphenylboronic acid
• CAS No: 1003042-89-4
• MF: C₉H₁₁BO₄
• MW: 193.992243051529
• CID: 2431835
• PubChem ID: 75537208
• Update Time: 2025-06-07

5-Ethoxy-2-formylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Ethoxy-2-formylphenylboronic acid
• DB-207075
• (5-Ethoxy-2-formylphenyl)boronicacid
• AKOS024262353
• 1003042-89-4
• Boronic acid, B-(5-ethoxy-2-formylphenyl)-
• BS-19020
• CS-0174927
• F76297
• (5-Ethoxy-2-formylphenyl)boronic acid

• Inchi： 1S/C9H11BO4/c1-2-14-8-4-3-7(6-11)9(5-8)10(12)13/h3-6,12-13H,2H2,1H3
• InChI Key： WZXOCGHYGPWDRF-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C=O)=C(B(O)O)C=1

Computed Properties

• Exact Mass: 194.0750390g/mol
• Monoisotopic Mass: 194.0750390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų

Additional information on 5-Ethoxy-2-formylphenylboronic acid

Comprehensive Overview of 5-Ethoxy-2-formylphenylboronic acid (CAS No. 1003042-89-4): Properties, Applications, and Innovations

5-Ethoxy-2-formylphenylboronic acid (CAS No. 1003042-89-4) is a specialized boronic acid derivative that has garnered significant attention in pharmaceutical and organic synthesis research. This compound, characterized by its unique ethoxy and formyl functional groups, serves as a versatile building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery. Its molecular structure, C₉H₁₁BO₄, combines aromaticity with reactive sites, enabling precise modifications for targeted applications.

In recent years, the demand for boronic acid-based compounds like 5-Ethoxy-2-formylphenylboronic acid has surged due to their role in developing biocompatible materials and covalent organic frameworks (COFs). Researchers are particularly interested in its potential for proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic strategy. The compound's formyl group allows for further functionalization, making it invaluable in designing fluorescent probes and sensors for environmental monitoring.

The synthesis of CAS No. 1003042-89-4 typically involves palladium-catalyzed borylation or directed ortho-metalation, with yields optimized for industrial-scale production. Analytical techniques such as NMR spectroscopy and HPLC purity testing ensure compliance with stringent quality standards. Notably, its stability under ambient conditions distinguishes it from other arylboronic acids, reducing storage challenges.

Emerging trends highlight the compound's utility in green chemistry initiatives. For instance, its recyclability in catalytic cycles aligns with the 12 Principles of Green Chemistry, addressing concerns about sustainable synthesis. Online forums frequently discuss its compatibility with microwave-assisted reactions, a technique praised for reducing energy consumption—a hot topic among environmentally conscious researchers.

From a commercial perspective, 5-Ethoxy-2-formylphenylboronic acid is listed by major suppliers like Sigma-Aldrich and TCI Chemicals, with pricing reflecting its high purity (>98%). Patent analyses reveal its inclusion in anticancer drug candidates and agrochemical formulations, underscoring its cross-industry relevance. FAQs often center on its solubility in polar solvents (e.g., DMSO, methanol) and handling precautions—topics meticulously documented in safety data sheets.

Looking ahead, advancements in continuous flow chemistry may further elevate the prominence of this compound. Its modular design supports high-throughput screening, a priority for AI-driven drug discovery platforms. As the scientific community prioritizes atom economy and reaction efficiency, CAS No. 1003042-89-4 stands poised to play a pivotal role in next-generation synthetic methodologies.